Cas no 114324-56-0 (3-amino-1-benzyl-1-methylthiourea)

• Product Name: 3-amino-1-benzyl-1-methylthiourea
• CAS No: 114324-56-0
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 2612696
• PubChem ID: 55279489
• Update Time: 2025-04-21

3-amino-1-benzyl-1-methylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-benzyl-1-methylthiourea
• 114324-56-0
• N-Benzyl-N-methylhydrazinecarbothioamide
• AKOS006333754
• DTXSID00717303

• Inchi： 1S/C9H13N3S/c1-12(9(13)11-10)7-8-5-3-2-4-6-8/h2-6H,7,10H2,1H3,(H,11,13)
• InChI Key： CCCSKFUQQXLJKQ-UHFFFAOYSA-N
• SMILES： S=C(NN)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 195.08301860Da
• Monoisotopic Mass: 195.08301860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.4Ų